Deracoxib is a non-steroidal anti-inflammatory drug (NSAID) and selective inhibitor of COX-2 (IC50s = 0.63 and 23 μM for COX-2 and COX-1, respectively). In vivo, deracoxib (0.3-10 mg/kg) increases weight bearing...
Sulfinpyrazone is a uricosuric agent that competitively inhibits uric acid reabsorption in kidney proximal tubules, which is a key mechanism targeted in the treatment of gout. It can also inhibit degranulation o...
Diclofenac is a non-steroidal anti-inflammatory drug (NSAID) and COX inhibitor (IC50s = 0.9-2.7 and 1.5-20 µM, for human COX-1 and COX-2, respectively). It is also an active metabolite of diclofenac methyl ester...